Cas no 1249629-61-5 (2-((2-Chloro-4-fluorophenyl)methyl)cyclohexan-1-ol)

• Product Name: 2-((2-Chloro-4-fluorophenyl)methyl)cyclohexan-1-ol
• CAS No: 1249629-61-5
• MF: C₁₃H₁₆ClFO
• MW: 242.72
• MDL: MFCD16091840
• CID: 5216538
• Update Time: 2025-10-22

2-((2-Chloro-4-fluorophenyl)methyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((2-Chloro-4-fluorophenyl)methyl)cyclohexan-1-ol

• MDL： MFCD16091840
• Inchi： 1S/C13H16ClFO/c14-12-8-11(15)6-5-9(12)7-10-3-1-2-4-13(10)16/h5-6,8,10,13,16H,1-4,7H2
• InChI Key： HVUSILWRGRMNKZ-UHFFFAOYSA-N
• SMILES： C1(O)CCCCC1CC1=CC=C(F)C=C1Cl

Additional information on 2-((2-Chloro-4-fluorophenyl)methyl)cyclohexan-1-ol

2-((2-Chloro-4-fluorophenyl)methyl)cyclohexan-1-ol: A Comprehensive Overview

2-((2-Chloro-4-fluorophenyl)methyl)cyclohexan-1-ol is a compound with the CAS number 1249629-61-5, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, combining a cyclohexanol moiety with a substituted phenyl group. The presence of chlorine and fluorine substituents on the phenyl ring introduces distinct electronic and steric properties, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 2-((2-Chloro-4-fluorophenyl)methyl)cyclohexan-1-ol in drug discovery and advanced materials. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of antiviral agents. The compound's ability to form stable hydrogen bonds due to its hydroxyl group has been leveraged in designing drugs with improved solubility and bioavailability.

The synthesis of 1249629-61-5 involves a multi-step process that typically starts with the preparation of the cyclohexanol derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in chiral recognition studies. The use of transition metal catalysts, such as palladium complexes, has significantly enhanced the yield and purity of the final product.

In terms of physical properties, 2-((2-Chloro-4-fluorophenyl)methyl)cyclohexan-1-ol exhibits a melting point of approximately 78°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under thermal and oxidative conditions has been thoroughly investigated, with results indicating moderate stability under ambient conditions.

Applications of this compound extend beyond pharmaceuticals. It has been utilized as a precursor in the synthesis of advanced polymers and surfactants. For instance, researchers have employed it in the development of amphiphilic block copolymers, which find use in drug delivery systems and nanotechnology. The incorporation of chlorine and fluorine atoms into its structure imparts unique surface properties, making it ideal for these applications.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of 1249629-61-5. Results indicate that it undergoes slow biodegradation under aerobic conditions, suggesting the need for controlled disposal methods to minimize environmental impact. Regulatory agencies have recommended monitoring its usage in industrial settings to ensure compliance with safety standards.

In conclusion, 2-((2-Chloro-4-fluorophenyl)methyl)cyclohexan-1-ol (CAS No: 1249629-61) is a multifaceted compound with promising applications across various scientific domains. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers and industry professionals alike.